Cas no 2051-18-5 (4-Isopropylbenzyl chloride)

• Product Name: 4-Isopropylbenzyl chloride
• CAS No: 2051-18-5
• MF: C₁₀H₁₃Cl
• MW: 168.663222074509
• MDL: MFCD00018885
• CID: 84094
• PubChem ID: 74916
• Update Time: 2025-10-29

4-Isopropylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-4-isopropylbenzene
• 4-Isopropylbenzyl chloride
• 1-(chloromethyl)-4-propan-2-ylbenzene
• 4-i-propylbenzyl chloride
• 4-isopropyl-1-chloromethylbenzene
• 4-iso-Propylbenzyl chloride
• 7-Chloro-p-cymene
• para-isopropylbenzyl chloride
• p-Cymene,7-chloro
• p-Isopropyl benzyl chloride
• 7-Chloro-p-cymene (contains ca. 10% o-form)
• p-Cymene, 7-chloro-
• p-Isopropylbenzyl chloride
• Benzene, 1-(chloromethyl)-4-(1-methylethyl)-
• 4-Isopropylbenzylchloride
• 1-(chloromethyl)-4-(propan-2-yl)benzene
• Benzene, 1-(chloromethyl)-4-(methylethyl)-
• CYAKWEQUWJAHLW-UHFFFAOYSA-N
• Cuminylchlorid
• Cuminyl chloride
• p-Isopropylbenzylchoride
• p-Isopropylbenzyl
• XD5932E3V5
• F72257
• NSC-33915
• para-isopropyl-benzyl chloride
• EINECS 218-114-6
• p-Isopropylbenzylchloride
• 2051-18-5
• 4-Isopropyl benzyl chloride
• I0225
• CAA05118
• NSC33915
• 1-(Chloromethyl)-4-(1-methylethyl)benzene
• VS-08601
• DTXSID9062144
• AKOS000121576
• 4-(1-methylethyl)benzyl chloride
• MFCD00018885
• 4-Isopropylbenzyl chloride, 97%
• NS00026667
• FT-0618836
• p-(Chloromethyl)cumene
• EN300-16589
• SCHEMBL51783
• A879589
• NSC 33915
• Benzene, 1-chloromethyl-4-(1-methylethyl)
• Z56347087
• 4-Isopropylbenzyl chloride, tech grade
• BBL027849
• STK801403
• DTXCID2036324
• DB-000232

• MDL： MFCD00018885
• Inchi： 1S/C10H13Cl/c1-8(2)10-5-3-9(7-11)4-6-10/h3-6,8H,7H2,1-2H3
• InChI Key： CYAKWEQUWJAHLW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C(C)C
• BRN： 907207

Computed Properties

• Exact Mass: 168.07100
• Monoisotopic Mass: 168.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.5230 g/mL at 25 °C(lit.)
• Boiling Point: 119 °C
• Flash Point: 206 °F
• Refractive Index: n20/D 1.5230(lit.)
• PSA: 0.00000
• LogP: 3.54880
• Solubility: Insoluble

4-Isopropylbenzyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 1760 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-Isopropylbenzyl chloride

Introduction to 4-Isopropylbenzyl Chloride (CAS No. 2051-18-5)

4-Isopropylbenzyl chloride, with the CAS number 2051-18-5, is a versatile organic compound that plays a significant role in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with an isopropyl group and a chloromethyl group. The combination of these functional groups imparts distinct chemical properties that make it valuable in synthetic chemistry, particularly in the development of pharmaceutical intermediates and fine chemicals.

The molecular formula of 4-Isopropylbenzyl chloride is C₁₀H₁₃Cl, and its molecular weight is approximately 172.66 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 230°C. It is soluble in most organic solvents but has limited solubility in water, which makes it suitable for use in organic synthesis reactions.

In the realm of pharmaceutical research, 4-Isopropylbenzyl chloride has gained attention due to its potential as a building block for the synthesis of various bioactive molecules. Recent studies have explored its use in the development of new drugs targeting specific therapeutic areas, such as cardiovascular diseases, neurodegenerative disorders, and cancer. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 4-Isopropylbenzyl chloride as an intermediate in the synthesis of novel antihypertensive agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent vasodilatory effects and improved cardiovascular health in preclinical models.

Beyond its applications in drug discovery, 4-Isopropylbenzyl chloride is also utilized in the synthesis of agrochemicals and specialty chemicals. Its reactivity with various nucleophiles allows for the formation of diverse functionalized products, which can be tailored to meet specific industrial needs. For example, it can be used to synthesize surfactants, plasticizers, and other additives that enhance the performance of formulated products.

The synthetic versatility of 4-Isopropylbenzyl chloride is further enhanced by its compatibility with a wide range of reaction conditions. It can undergo substitution reactions with nucleophiles such as alcohols, amines, and thiols to form corresponding ethers, amines, and thioethers. Additionally, it can participate in coupling reactions with organometallic reagents to form carbon-carbon bonds, making it a valuable reagent in synthetic organic chemistry.

In terms of safety and handling, it is important to note that 4-Isopropylbenzyl chloride should be handled with care due to its reactivity and potential for forming hazardous byproducts under certain conditions. Proper personal protective equipment (PPE) should be worn during handling, and the compound should be stored in tightly sealed containers away from heat sources and incompatible materials.

The environmental impact of 4-Isopropylbenzyl chloride is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible disposal practices should be followed to minimize any potential environmental impact. This includes proper waste management and adherence to local environmental regulations.

In conclusion, 4-Isopropylbenzyl chloride (CAS No. 2051-18-5) is a multifaceted compound with significant applications in pharmaceutical research, agrochemicals, and specialty chemicals. Its unique chemical properties and synthetic versatility make it an essential reagent in modern chemical laboratories. As research continues to uncover new uses for this compound, its importance in various industries is likely to grow further.